Cas no 23006-82-8 (3-Di-N-propylamino-1-propyne Hydrochloride)

• Product Name: 3-Di-N-propylamino-1-propyne Hydrochloride
• CAS No: 23006-82-8
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• CID: 5223478
• Update Time: 2025-05-27

3-Di-N-propylamino-1-propyne Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-amine, N,N-dipropyl-, hydrochloride (1:1)
• 3-Di-N-propylamino-1-propyne Hydrochloride

• Inchi： 1S/C9H17N.ClH/c1-4-7-10(8-5-2)9-6-3;/h1H,5-9H2,2-3H3;1H
• InChI Key： JUPAEMCGZSIAOT-UHFFFAOYSA-N
• SMILES： N(CC#C)(CCC)CCC.Cl

Additional information on 3-Di-N-propylamino-1-propyne Hydrochloride

Research Brief on 3-Di-N-propylamino-1-propyne Hydrochloride (CAS: 23006-82-8): Recent Advances and Applications

3-Di-N-propylamino-1-propyne Hydrochloride (CAS: 23006-82-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has been the subject of various studies aimed at exploring its potential applications in drug discovery, chemical synthesis, and biological assays. Recent advancements in the understanding of its mechanism of action and synthetic utility have positioned it as a valuable tool in medicinal chemistry.

One of the key areas of research involving 3-Di-N-propylamino-1-propyne Hydrochloride is its role as a building block in the synthesis of more complex molecules. Studies have demonstrated its efficacy in facilitating the formation of carbon-carbon and carbon-nitrogen bonds, which are critical in the construction of pharmacologically active compounds. For instance, its use in click chemistry reactions has enabled the rapid assembly of diverse molecular scaffolds, thereby accelerating the drug discovery process.

In addition to its synthetic applications, recent investigations have highlighted the biological activity of 3-Di-N-propylamino-1-propyne Hydrochloride. Preliminary studies suggest that it may interact with specific enzymatic pathways, making it a potential candidate for the development of enzyme inhibitors. Researchers have also explored its utility in probing protein-ligand interactions, leveraging its ability to form stable complexes with target proteins. These findings underscore its versatility as both a synthetic intermediate and a bioactive molecule.

Another noteworthy development is the optimization of the synthesis and purification processes for 3-Di-N-propylamino-1-propyne Hydrochloride. Advances in catalytic methods and green chemistry approaches have improved the yield and purity of the compound, making it more accessible for research and industrial applications. These improvements are expected to further enhance its utility in high-throughput screening and combinatorial chemistry.

Looking ahead, the potential applications of 3-Di-N-propylamino-1-propyne Hydrochloride in targeted drug delivery and personalized medicine are being actively explored. Its ability to serve as a linker or a functional group in prodrug designs opens new avenues for the development of therapeutics with improved efficacy and reduced side effects. Collaborative efforts between academia and industry are likely to drive further innovations in this area.

In conclusion, 3-Di-N-propylamino-1-propyne Hydrochloride (CAS: 23006-82-8) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its dual role as a synthetic building block and a bioactive molecule, coupled with recent advancements in its production and application, positions it as a valuable asset in the pursuit of novel therapeutic agents. Ongoing research is expected to uncover additional uses and further solidify its importance in the field.